Cas no 1780650-28-3 (tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate
• CAS No: 1780650-28-3
• MDL: MFCD28544157
• CID: 4613504
• PubChem ID: 84726709
• Update Time: 2025-10-08

tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate

• MDL： MFCD28544157
• SMILES： CC(C)(C)OC(=O)N1CCNCC(C)(F)C1

Additional information on tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate

tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate, with the CAS number 1780650-28-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a tert-butyl group attached to a 1,4-diazepane ring system, which is further substituted with a fluorine atom and a methyl group. The presence of these substituents imparts distinctive chemical properties to the compound, making it a valuable subject for both academic and industrial research.

The synthesis of tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate involves a multi-step process that typically begins with the preparation of the diazepane ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved purity levels. One of the most efficient approaches involves the use of palladium-catalyzed coupling reactions, which have been extensively reported in the literature. These methods not only simplify the synthesis but also allow for greater control over the stereochemistry of the product.

The chemical properties of this compound are heavily influenced by its structural composition. The diazepane ring, being a seven-membered ring with two nitrogen atoms, contributes to its stability and reactivity. The presence of the tert-butyl group enhances the molecule's lipophilicity, which is a desirable trait in drug design as it facilitates absorption across biological membranes. Additionally, the fluorine atom introduces electronic effects that can modulate the compound's interactions with biological targets.

In terms of applications, tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of bioactive compounds. For instance, recent studies have demonstrated its utility in constructing complex heterocyclic frameworks that are relevant to medicinal chemistry. Furthermore, this compound has been employed as a building block in the development of novel antibiotics and antiviral agents.

The pharmacological potential of this compound is further underscored by its ability to interact with various biological targets. For example, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among pharmaceutical companies seeking innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butyl 6-fluoro-6-methyl-1,4-diazepane-1-carboxylate, with its unique structural features and versatile properties, represents a valuable tool in modern organic chemistry and drug discovery. Its synthesis methods continue to evolve with advancements in catalytic processes, while its applications span across multiple disciplines within the life sciences. As research into this compound progresses, it is anticipated that new insights will emerge, further solidifying its role as an essential component in contemporary chemical research.